N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide
Overview
Description
N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide, also known as BBMD, is a chemical compound with potential applications in various scientific research fields.
Mechanism of Action
The exact mechanism of action of N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various signaling pathways in the body. N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide has been found to inhibit the production of pro-inflammatory cytokines and prostaglandins, which are involved in the pathogenesis of various inflammatory diseases.
Biochemical and physiological effects:
N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide has been found to exhibit various biochemical and physiological effects in animal models. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it exhibits high yield and purity. N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide is also stable and can be stored for extended periods without degradation. However, N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide has some limitations for use in lab experiments. It is relatively insoluble in water, which can limit its use in aqueous-based experiments. N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide also exhibits some toxicity at high concentrations, which can limit its use in cell-based assays.
Future Directions
There are several potential future directions for research on N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide. One area of interest is the development of N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide derivatives with improved pharmacological properties. Another area of interest is the investigation of the mechanism of action of N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide and its potential targets in the body. Additionally, further research is needed to determine the safety and efficacy of N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide in human clinical trials.
Scientific Research Applications
N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. N'-(3-bromobenzylidene)-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
N-[(E)-(3-bromophenyl)methylideneamino]-2-(2-methyl-1,3-dioxolan-2-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BrN2O3/c1-13(18-5-6-19-13)8-12(17)16-15-9-10-3-2-4-11(14)7-10/h2-4,7,9H,5-6,8H2,1H3,(H,16,17)/b15-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIUYYALRRHAFSY-OQLLNIDSSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCCO1)CC(=O)NN=CC2=CC(=CC=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(OCCO1)CC(=O)N/N=C/C2=CC(=CC=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.